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Abstract

The photo-Fries rearrangement is a powerful photochemical transformation that converts
phenolic esters into hydroxy aryl ketones, which are valuable intermediates in the synthesis of
pharmaceuticals and other fine chemicals. This document provides a detailed experimental
protocol for the photo-Fries rearrangement of 1-naphthyl benzoate to yield its corresponding
ortho and para isomers: 2-benzoyl-1-naphthol and 4-benzoyl-1-naphthol. The protocol includes
reaction setup, irradiation conditions, product isolation, and analytical methods. Additionally,
guantitative data on reaction conversion is presented, and the underlying reaction mechanism
and experimental workflow are illustrated with diagrams.

Introduction

The photo-Fries rearrangement is the photochemical counterpart to the thermal, Lewis acid-
catalyzed Fries rearrangement. This light-induced reaction proceeds through a radical
mechanism, offering an alternative synthetic route that can often be performed under milder
conditions. Upon absorption of UV light, 1-naphthyl benzoate undergoes homolytic cleavage
of the ester bond, generating a benzoyl radical and a 1-naphthoxy radical pair within a solvent
cage. Subsequent recombination of these radicals at the ortho and para positions of the
naphthyl ring leads to the formation of 2-benzoyl-1-naphthol and 4-benzoyl-1-naphthol,
respectively.
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Quantitative Data Summary

The photo-Fries rearrangement of 1-naphthyl benzoate yields a mixture of the ortho and para
isomers. The relative conversion to the rearranged products is dependent on the reaction

conditions.
Starting Conversion
] Products Solvent Reference
Material (%)
2-Benzoyl-1- Aqueous (in
1-Naphthyl naphthol and 4- presence of a 60-70
benzoate Benzoyl-1- water-soluble
naphthol capsule)

Experimental Protocol

This protocol is adapted from established procedures for the photo-Fries rearrangement of
naphthyl esters.

Materials and Equipment:

e 1-Naphthyl benzoate

o Methanol (spectroscopic grade)

o Ethyl acetate (analytical grade)

o Acetonitrile (analytical grade)

e Hydrochloric acid (10% solution)

e Anhydrous magnesium sulfate

e Quartz or Pyrex test tubes

e 450 W medium-pressure mercury lamp

« Nitrogen gas source
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e Magnetic stirrer and stir bar

e Rotary evaporator

o Column chromatography setup (silica gel)
e Thin-layer chromatography (TLC) plates
» Standard laboratory glassware

¢ Analytical instruments: Gas Chromatograph-Mass Spectrometer (GC-MS), Nuclear Magnetic
Resonance (NMR) spectrometer

Procedure:

1. Reaction Setup: a. Dissolve 50 mg of 1-naphthyl benzoate in 10 mL of methanol in a quartz
test tube. b. Place a small magnetic stir bar in the test tube. c. Purge the solution with a gentle
stream of dry nitrogen gas for 20 minutes to remove dissolved oxygen. d. Seal the test tube
securely.

2. Irradiation: a. Place the test tube in a suitable reactor equipped with a 450 W medium-
pressure mercury lamp. b. Ensure the reaction vessel is positioned at a consistent distance
from the lamp. c. Irradiate the solution for 16 hours while maintaining gentle stirring. Note: For a
faster conversion (around 60-70%), a reaction time of 2 hours in a Pyrex test tube can be
employed when using a water-soluble host capsule in an aqueous buffer, as described in the
literature.

3. Work-up and Product Isolation: a. After irradiation, allow the reaction mixture to cool to room
temperature. b. Transfer the solution to a round-bottom flask and remove the methanol using a
rotary evaporator. c. To extract the products, dissolve the residue in a mixture of ethyl acetate
and acetonitrile (6:4 ratio). d. Wash the organic layer with a 10% HCI solution, followed by
water. e. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

4. Purification and Analysis: a. Purify the crude product mixture by column chromatography on
silica gel, eluting with a suitable solvent system (e.g., a gradient of hexane and ethyl acetate).
b. Monitor the separation using TLC. c. Isolate the fractions containing the ortho (2-benzoyl-1-
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naphthol) and para (4-benzoyl-1-naphthol) isomers. d. Characterize the purified products using
NMR and GC-MS to confirm their identity and purity.

Visualizations
Reaction Mechanism

Caption: Reaction mechanism of the photo-Fries rearrangement of 1-naphthyl benzoate.

Experimental Workflow

Caption: Experimental workflow for the photo-Fries rearrangement of 1-naphthyl benzoate.

 To cite this document: BenchChem. [Application Notes and Protocols: Photo-Fries
Rearrangement of 1-Naphthyl Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617071#experimental-protocol-for-photo-fries-
rearrangement-of-1-naphthyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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